molecular formula C21H14Cl2N2OS B2959056 2,4-dichloro-N-{5-cyano-2-[(4-methylphenyl)sulfanyl]phenyl}benzenecarboxamide CAS No. 303147-04-8

2,4-dichloro-N-{5-cyano-2-[(4-methylphenyl)sulfanyl]phenyl}benzenecarboxamide

Cat. No. B2959056
CAS RN: 303147-04-8
M. Wt: 413.32
InChI Key: HXVHNRBJJPKKSZ-UHFFFAOYSA-N
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Description

“2,4-dichloro-N-{5-cyano-2-[(4-methylphenyl)sulfanyl]phenyl}benzenecarboxamide” is a chemical compound used in scientific research . Its unique properties make it suitable for various applications, including pharmaceutical development, organic synthesis, and material science.

Scientific Research Applications

Polymeric Material Development

Transparent aromatic polyimides incorporating thiophenyl-substituted benzidines exhibit high refractive indices, low birefringence, and good thermomechanical stabilities, making them promising for advanced optical materials. The synthesis process involves conventional two-step thermal polycondensation, demonstrating potential applications in creating materials with specific optical and mechanical properties (Tapaswi et al., 2015).

Anticancer Activity

Compounds derived from 1,4-naphthoquinones containing a phenylaminosulfanyl moiety have shown potent cytotoxic activity against various human cancer cell lines. These compounds demonstrate low toxicity in normal cells and can induce apoptosis and cell cycle arrest, highlighting their potential as chemotherapeutic agents (Ravichandiran et al., 2019).

Metal-Organic Frameworks (MOFs)

Flexible dicarboxylate ligands have been utilized in constructing copper metal–organic complexes with paddlewheel secondary building units (SBUs). These complexes exhibit diverse structures from discrete molecular chairs to one-dimensional and two-dimensional frameworks, showing the versatility of such ligands in designing MOFs with potential applications in catalysis, gas storage, and separation technologies (Dai et al., 2009).

Antibiotic and Antibacterial Development

New antibiotic and antibacterial drugs have been synthesized, focusing on compounds with potential applications in treating infections. The research underscores the importance of developing novel drugs to combat resistant bacterial strains, contributing to the field of pharmaceuticals and medical treatments (Ahmed, 2007).

properties

IUPAC Name

2,4-dichloro-N-[5-cyano-2-(4-methylphenyl)sulfanylphenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H14Cl2N2OS/c1-13-2-6-16(7-3-13)27-20-9-4-14(12-24)10-19(20)25-21(26)17-8-5-15(22)11-18(17)23/h2-11H,1H3,(H,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXVHNRBJJPKKSZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)SC2=C(C=C(C=C2)C#N)NC(=O)C3=C(C=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H14Cl2N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

413.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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